1-Methanesulfonyl-4-(pyridin-2-yl)piperazine
Overview
Description
1-Methanesulfonyl-4-(pyridin-2-yl)piperazine is a chemical compound with the molecular formula C10H15N3O2S . It is also known by registry numbers ZINC000019787595 .
Molecular Structure Analysis
The molecular structure of 1-Methanesulfonyl-4-(pyridin-2-yl)piperazine consists of a piperazine ring substituted with a methanesulfonyl group and a pyridin-2-yl group . The molecular weight is 241.31.Physical And Chemical Properties Analysis
1-Methanesulfonyl-4-(pyridin-2-yl)piperazine is soluble in DMSO . The molecular weight is 241.31.Scientific Research Applications
Analytical Chemistry: Determination of Isocyanates
1-Methanesulfonyl-4-(pyridin-2-yl)piperazine: is utilized as a reagent in analytical chemistry for the determination of both aliphatic and aromatic isocyanates in air. This is typically done through reversed-phase High-Performance Liquid Chromatography (HPLC), which allows for the precise measurement of these compounds at low concentrations .
Environmental Monitoring: Fluorometric Determination of Airborne Diisocyanates
In environmental monitoring, this compound serves as a reagent for the fluorometric determination of airborne diisocyanates. This application is crucial for assessing air quality and ensuring that the levels of diisocyanates remain within safe limits, especially in industrial settings where they are commonly used .
Pharmaceutical Research: Selective Adrenoceptor Studies
The compound belongs to a class of selective 2-adrenoceptor agents. In pharmaceutical research, it can be used to study the interaction with adrenoceptors, which are targets for various therapeutic agents. This can lead to the development of new medications for conditions such as hypertension and asthma .
Chemical Synthesis: Intermediate for Organic Compounds
As an intermediate in chemical synthesis, 1-Methanesulfonyl-4-(pyridin-2-yl)piperazine is valuable for constructing more complex organic molecules. Its structural features make it a versatile building block for synthesizing a wide range of chemical entities with potential applications in drug development and materials science.
Biochemical Research: Protein Interaction Studies
This compound can be used in biochemical research to study protein interactions. By attaching it to proteins or enzymes as a tag, researchers can investigate the binding affinities and kinetics of biochemical processes, which is fundamental in understanding disease mechanisms and developing treatments.
Neurological Research: Modulation of Neurotransmitter Systems
In neurological research, 1-Methanesulfonyl-4-(pyridin-2-yl)piperazine can be applied to study the modulation of neurotransmitter systems. It can act as a ligand for various neurotransmitter receptors, aiding in the exploration of nervous system functions and the potential treatment of neurological disorders.
Mechanism of Action
properties
IUPAC Name |
1-methylsulfonyl-4-pyridin-2-ylpiperazine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3O2S/c1-16(14,15)13-8-6-12(7-9-13)10-4-2-3-5-11-10/h2-5H,6-9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YQXBIPHWAMIXEM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCN(CC1)C2=CC=CC=N2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methanesulfonyl-4-(pyridin-2-yl)piperazine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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